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Diquat Dibromide: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Diquat dibromide (chemical name: 1,1'-ethylene-2,2'-bipyridyldiylium dibromide) is a non-

selective contact herbicide and desiccant.[1][2] It is a quaternary ammonium compound widely

utilized in agriculture for weed control and crop desiccation prior to harvest.[2] Its rapid action

and broad-spectrum efficacy make it a significant compound of interest. This guide provides an

in-depth overview of the chemical and physical properties of Diquat dibromide, details on

experimental methodologies for their determination, and an exploration of its mechanism of

action.

Chemical and Physical Properties
The chemical and physical properties of Diquat dibromide are crucial for understanding its

environmental fate, biological activity, and for the development of analytical methods and

formulations. A summary of these properties is presented in the tables below.
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Property Value Reference

Chemical Name
1,1'-ethylene-2,2'-

bipyridyldiylium dibromide
[1]

CAS Number 85-00-7 [1]

Molecular Formula C₁₂H₁₂Br₂N₂

Molecular Weight 344.05 g/mol

Appearance

Colorless to yellow crystals or

a pale yellow crystalline solid.

The aqueous solution is dark

reddish-brown.

Canonical SMILES
C1[N+]2=CC=CC=C2C3=CC=

C[N+]3=C1.[Br-].[Br-]

InChI Key
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Property Value Conditions Reference

Melting Point

Decomposes above

300 °C; reported as

335-340 °C or 337 °C.

Boiling Point Decomposes.

Water Solubility 700,000 mg/L 20 °C

Solubility in Organic

Solvents

Slightly soluble in

alcohols and

hydroxylic solvents.

Practically insoluble in

nonpolar organic

solvents.

20 °C

Vapor Pressure
<0.00001 mmHg

(<<1.0 x 10⁻⁷ mm Hg)
20 °C

Octanol-Water

Partition Coefficient

(log P)

-4.60

Density 1.22 - 1.27 g/cm³ 20 °C

pKa

Not applicable

(quaternary

ammonium salt)

Experimental Protocols
The determination of the physicochemical properties of chemical compounds like Diquat
dibromide follows standardized and internationally recognized experimental protocols, such as

those established by the Organisation for Economic Co-operation and Development (OECD).

These guidelines ensure data reliability and comparability.

Determination of Melting Point (OECD 102)
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The melting point of Diquat dibromide, which is reported as a decomposition temperature, is

determined using the capillary method. A small, powdered sample is packed into a capillary

tube and heated in a controlled manner. The temperatures at which melting begins and is

complete are recorded. For substances that decompose, the temperature at which

decomposition is observed is noted.

Determination of Water Solubility (OECD 105)
The flask method is suitable for highly soluble substances like Diquat dibromide. An excess

amount of the solid is equilibrated with water at a constant temperature with agitation for a

defined period. The saturated solution is then filtered or centrifuged, and the concentration of

Diquat dibromide in the aqueous phase is determined by a suitable analytical method, such

as High-Performance Liquid Chromatography (HPLC).

Determination of Vapor Pressure (OECD 104)
The gas saturation method is appropriate for substances with very low vapor pressures. A

stream of inert gas is passed through or over the substance at a known flow rate and constant

temperature, allowing the gas to become saturated with the vapor of the substance. The

amount of substance transported by the gas is then trapped and quantified. The vapor pressure

can be calculated from the volume of gas and the mass of the substance collected.

Determination of Octanol-Water Partition Coefficient (log
P) (OECD 107 & 117)
The shake flask method (OECD 107) is a common technique for determining the octanol-water

partition coefficient. A solution of Diquat dibromide in either water or octanol is placed in a

vessel with the other immiscible solvent. The mixture is shaken until equilibrium is reached.

The concentrations of the analyte in both the water and octanol phases are then measured to

calculate the partition coefficient. For compounds with very low or high log P values, the HPLC

method (OECD 117) can be used, which correlates the retention time of the substance on a

reverse-phase column with the log P values of known standards.

Analytical Determination Workflow
A general workflow for the quantitative analysis of Diquat dibromide in environmental or

biological samples using HPLC is outlined below.
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Sample Collection
(e.g., water, soil)

Solid Phase Extraction (SPE)
or Liquid-Liquid Extraction

 Pre-treatment Concentration of Extract HPLC Analysis
(UV Detection)

Quantification
(Calibration Curve)

Click to download full resolution via product page

A generalized workflow for the analysis of Diquat Dibromide.

Mechanism of Action and Signaling Pathway
Diquat dibromide exerts its herbicidal effect by interfering with photosynthesis, specifically by

acting as a Photosystem I (PSI) electron acceptor. This leads to a cascade of events resulting

in the generation of reactive oxygen species (ROS) and subsequent cell death.

Redox Cycling and ROS Generation
The mechanism involves a process known as redox cycling. In the presence of light and the

photosynthetic electron transport chain, the diquat dication (DQ²⁺) is reduced by accepting an

electron from Photosystem I, forming a radical cation (DQ•⁺). This radical cation is then rapidly

re-oxidized by molecular oxygen (O₂) back to the diquat dication, while concurrently producing

a superoxide radical (O₂•⁻). This cyclical process generates a large amount of superoxide

radicals, which can then be converted to other highly reactive oxygen species, such as

hydrogen peroxide (H₂O₂) and hydroxyl radicals (•OH). These ROS cause rapid lipid

peroxidation of cell membranes, leading to loss of membrane integrity, leakage of cellular

contents, and ultimately, cell death.
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The redox cycling of Diquat and subsequent ROS generation.
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Stability and Decomposition
Diquat dibromide is chemically stable under standard ambient conditions and in neutral or

acidic solutions. However, it undergoes hydrolysis in alkaline waters. When heated to

decomposition at high temperatures (around 335 °C), it emits toxic fumes, including nitrogen

oxides and hydrogen bromide. It is also sensitive to UV light, which can cause photochemical

decomposition.

Conclusion
This technical guide has provided a detailed overview of the core chemical and physical

properties of Diquat dibromide, referencing standardized methodologies for their

determination. The elucidation of its mechanism of action through redox cycling and the

generation of reactive oxygen species highlights the biochemical basis for its potent herbicidal

activity. This comprehensive information serves as a valuable resource for researchers,

scientists, and professionals in drug development and agrochemical industries, facilitating a

deeper understanding of this important compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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